Cas no 62935-72-2 (MCA)

MCA Properties

Names and Identifiers

• 2-(7-Methoxy-2-oxo-2H-chromen-4-yl)acetic acid
• 7-Methoxy-2-oxo-2H-1-benzopyran-4-acetic acid
• 7-Methoxycoumarin-4-acetic acid
• (7-Methoxy-2-oxo-2H-chromen-4-yl)acetic acid
• (7-Methoxycoumarin-4-yl)acetic acid
• 2-(7-methoxy-2-oxochromen-4-yl)acetic acid
• 7-Methoxycoumarin-4-
• 7-methoxycoumarin-4-ylacetic acid
• Mca
• 2H-1-Benzopyran-4-acetic acid, 7-methoxy-2-oxo-
• Mca-OH
• (7-Methoxy-2-oxo-2H-chromen-4-yl)-acetic acid
• NSC378137
• PubChem8695
• 7-MeO-Coumarin-AcOH
• Oprea1_350851
• Oprea1_229870
• MLS0
• Z276516410
• GS-3805
• CHEMBL268282
• HMS2745H10
• InChI=1/C12H10O5/c1-16-8-2-3-9-7(4-11(13)14)5-12(15)17-10(9)6-8/h2-3,5-6H,4H2,1H3,(H,13,14
• EN300-51455
• (7-methoxycoumarin-4-yl)acetic acid
• CS-0071568
• MLS000676412
• F30043
• MFCD00009774
• 7-Methoxycoumarin-4-aceticacid
• (7-methoxy-2-oxo-2H-chromen-4-yl)acetic acid
• YSSJ00799
• SR-01000234450-1
• SR-01000234450
• 62935-72-2
• 7-Methoxycalmarin-4-acetic acid
• 7-Methoxycoumarin-4-acetic acid, 97%
• CHEBI:51666
• AC-9053
• 7-Methoxy-2-oxo-2H-chromen-4-acetic Acid
• A834101
• DTXSID70321577
• NCI60_003557
• FT-0621449
• Q27104784
• NSC 378137
• BDBM50022173
• SMR000298433
• NSC-378137
• AKOS002663360
• HY-W027544
• 2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetic acid
• AM9990
• ZEKAXIFHLIITGV-UHFFFAOYSA-N
• F1083-0011
• SCHEMBL246218
• SY110098
• 7-Methoxy-2-oxo-2H-1-benzopyran-4-acetic Acid; MCA; NSC 378137;
• 2-(7-methoxy-2-oxo-chromen-4-yl)acetic acid
• DB-054337
• ALBB-015406
• (7-methoxy-2-oxochromen-4-yl)acetic acid
• STL457132
• +Expand

• MDL： MFCD00009774
• InChIKey： ZEKAXIFHLIITGV-UHFFFAOYSA-N
• Inchi： 1S/C12H10O5/c1-16-8-2-3-9-7(4-11(13)14)5-12(15)17-10(9)6-8/h2-3,5-6H,4H2,1H3,(H,13,14)
• SMILES： O1C(C([H])=C(C([H])([H])C(=O)O[H])C2C([H])=C([H])C(=C([H])C1=2)OC([H])([H])[H])=O

Computed Properties

• Exact Mass: 234.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 234.05282342g/mol
• Heavy Atom Count: 17
• Complexity: 360
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 72.8

Experimental Properties

• LogP: 1.42870
• PSA: 76.74000
• Boiling Point: 472.9±45.0 °C at 760 mmHg
• Melting Point: 193 °C (dec.) (lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Solubility: Soluble in acetone and dimethyl sulfoxide.
• Color/Form: Solids.
• Stability/Shelf Life: Moisture, Temperature, Light Sensitive
• Solubility: Not determined.
• Density: 1.4±0.1 g/cm3

MCA Security Information

• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Room temperature storage
• Signal Word：warning
• HazardClass：IRRITANT

MCA Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%